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Compound of Interest

Compound Name: YM-430

Cat. No.: B15616335 Get Quote

An In-depth Technical Guide on the Core Safety and Toxicity Profile of Sepantronium Bromide

(YM155)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sepantronium Bromide, also known as YM155, is a small molecule that has been investigated

for its potent anticancer properties. It was initially identified as a survivin suppressant through

high-throughput screening.[1] Survivin, a member of the inhibitor of apoptosis protein (IAP)

family, is overexpressed in many cancers and is associated with resistance to therapy and poor

prognosis.[2][3] YM155 selectively inhibits the expression of survivin, leading to apoptosis in

cancer cells.[1][2] This technical guide provides a comprehensive overview of the safety and

toxicity profile of YM155, drawing from key preclinical and clinical studies.

Mechanism of Action
YM155's primary mechanism of action is the suppression of survivin expression at the

transcriptional level.[1][4] It is believed to target the promoter region of the survivin gene,

BIRC5, thereby inhibiting both mRNA and protein expression.[5] This leads to the induction of

apoptosis in cancer cells.[2]

Recent studies have elucidated additional mechanisms contributing to its cytotoxic effects.

YM155 has been shown to trigger the generation of reactive oxygen species (ROS), which

contributes to survivin downregulation through the transcription factor FoxO.[6] This ROS-

mediated oxidative DNA damage is a key component of its anticancer activity.[6] Furthermore,
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YM155 has been identified as a DNA intercalating and damaging agent, with its efficacy being

dependent on intracellular concentration, which is regulated by the solute carrier SLC35F2.[7]

The following diagram illustrates the proposed signaling pathway for YM155-induced apoptosis.
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Model Setup

Treatment Phase

Monitoring & Endpoints

Implant human cancer cells
(e.g., PC-3) subcutaneously
into immunodeficient mice

Allow tumors to reach
a predetermined size

Randomize mice into
treatment and control groups

Administer YM155 via
continuous intravenous infusion Administer vehicle control

Measure tumor volume
regularly (e.g., twice weekly)

Monitor body weight
as an indicator of toxicity

Euthanize mice at study endpoint
or when humane endpoints are met

Harvest tumors and organs
for further analysis
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Patient Enrollment

Dose Escalation

Safety and PK Evaluation

Screen patients with advanced
refractory solid tumors based
on inclusion/exclusion criteria

Obtain informed consent

Enroll a cohort of patients
at the starting dose level

Administer YM155 for one cycle
(e.g., 168-hour continuous IV infusion)

Assess for Dose-Limiting
Toxicities (DLTs)

Monitor for adverse events
throughout the study

Collect plasma and urine samples
to determine pharmacokinetic parameters

Assess antitumor activity
(e.g., using RECIST criteria)

If no/acceptable DLTs, enroll
next cohort at a higher dose

No DLTs

Stop escalation when MTD is reached

DLTs observed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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